N'-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylene]-4-methyl-3-nitrobenzohydrazide

• IUPAC Name: N-[(Z)-(1-ethyl-5-methylpyrazol-4-yl)methylideneamino]-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C15H17N5O3/c1-4-19-11(3)13(9-17-19)8-16-18-15(21)12-6-5-10(2)14(7-12)20(22)23/h5-9H,4H2,1-3H3,(H,18,21)/b16-8-
• InChI Key: SBYSZDWVCRGIJA-PXNMLYILSA-N
• Canonical SMILES: CCN1C(=C(C=N1)C=NNC(=O)C2=CC(=C(C=C2)C)[N+](=O)[O-])C
• Isomeric SMILES: CCN1C(=C(C=N1)/C=N\NC(=O)C2=CC(=C(C=C2)C)[N+](=O)[O-])C
• Molecular Formula: C15H17N5O3
• Molecular Weight: 315.33 g/mol

Description

N'-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylene]-4-methyl-3-nitrobenzohydrazide, also known as EMHPH, is a chemical compound that has been the subject of scientific research due to its potential applications in drug discovery and development. EMHPH is a hydrazide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been investigated in vitro and in vivo.

Mechanism of Action

The mechanism of action of N'-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylene]-4-methyl-3-nitrobenzohydrazide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of enzymes involved in the biosynthesis of important cellular components, such as nucleic acids and proteins.
Biochemical and Physiological Effects:
This compound has been shown to exhibit cytotoxicity against various cancer cell lines in vitro. It has also been shown to inhibit the growth of Gram-positive bacteria and fungi. However, its effects on normal cells and tissues are not well understood.

Advantages and Limitations for Lab Experiments

N'-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylene]-4-methyl-3-nitrobenzohydrazide has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to exhibit potent biological activity in vitro. However, its limitations include its potential toxicity and the need for further investigation into its mechanism of action and physiological effects.

Future Directions

There are several future directions for research on N'-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylene]-4-methyl-3-nitrobenzohydrazide. These include investigating its potential use as a therapeutic agent for the treatment of cancer and infectious diseases. Additionally, further investigation into its mechanism of action and physiological effects is needed to fully understand its potential applications in drug discovery and development.

Synthesis Methods

N'-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylene]-4-methyl-3-nitrobenzohydrazide has been synthesized using various methods, including the reaction of 4-methyl-3-nitrobenzoyl hydrazide with 1-ethyl-5-methyl-1H-pyrazole-4-carbaldehyde in the presence of a catalyst. Other methods include the reaction of 4-methyl-3-nitrobenzoyl hydrazide with 1-ethyl-5-methyl-1H-pyrazole-4-carboxylic acid hydrazide in the presence of a base or acid catalyst.

Scientific Research Applications

N'-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylene]-4-methyl-3-nitrobenzohydrazide has been investigated for its potential applications in drug discovery and development. It has been shown to exhibit antimicrobial, antifungal, and antitumor activities in vitro. This compound has also been investigated for its potential use as a fluorescent probe for the detection of metal ions in biological systems.